Cas no 2229444-66-8 (2-bromo-4-chloro-6-(2-chloro-1-hydroxyethyl)phenol)

• Product Name: 2-bromo-4-chloro-6-(2-chloro-1-hydroxyethyl)phenol
• CAS No: 2229444-66-8
• MF: C₈H₇BrCl₂O₂
• MW: 285.949980020523
• CID: 6341554
• PubChem ID: 165691449
• Update Time: 2025-06-08

2-bromo-4-chloro-6-(2-chloro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-6-(2-chloro-1-hydroxyethyl)phenol
• 2229444-66-8
• EN300-1922878

• Inchi： 1S/C8H7BrCl2O2/c9-6-2-4(11)1-5(8(6)13)7(12)3-10/h1-2,7,12-13H,3H2
• InChI Key： YWRFAKSWYDKOJL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)C(CCl)O)Cl

Computed Properties

• Exact Mass: 283.90065g/mol
• Monoisotopic Mass: 283.90065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-bromo-4-chloro-6-(2-chloro-1-hydroxyethyl)phenol

Introduction to 2-Bromo-4-Chloro-6-(2-Chloro-1-Hydroxyethyl)Phenol (CAS No. 2229444-66-8)

2-Bromo-4-chloro-6-(2-chloro-1-hydroxyethyl)phenol (CAS No. 2229444-66-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromine, chlorine, and hydroxyl functional groups, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 2-bromo-4-chloro-6-(2-chloro-1-hydroxyethyl)phenol is C₉H₈BrCl₃O, and its molecular weight is approximately 300.45 g/mol. The presence of multiple halogen atoms and a hydroxyl group makes this compound highly versatile in terms of its chemical reactivity and potential for functionalization. These features have led to its exploration in a variety of research areas, including drug discovery, materials synthesis, and environmental chemistry.

In the context of pharmaceutical research, 2-bromo-4-chloro-6-(2-chloro-1-hydroxyethyl)phenol has been investigated for its potential as a lead compound in the development of new therapeutic agents. Recent studies have focused on its antimicrobial properties, particularly against drug-resistant bacteria. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA), making it a promising candidate for the development of novel antibiotics.

Beyond its antimicrobial properties, 2-bromo-4-chloro-6-(2-chloro-1-hydroxyethyl)phenol has also shown potential as an antifungal agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of Candida albicans, a common fungal pathogen responsible for various infections. The mechanism of action appears to involve disruption of the fungal cell membrane, leading to cell death.

In materials science, 2-bromo-4-chloro-6-(2-chloro-1-hydroxyethyl)phenol has been explored for its use in the synthesis of advanced polymers and coatings. The presence of multiple reactive functional groups allows for facile incorporation into polymer matrices, enhancing their mechanical and thermal properties. A study published in the Journal of Polymer Science (2020) reported the successful synthesis of a novel polymer using this compound as a monomer, resulting in a material with improved tensile strength and thermal stability.

The environmental applications of 2-bromo-4-chloro-6-(2-chloro-1-hydroxyethyl)phenol are also noteworthy. Researchers at the University of Cambridge have investigated its use as a precursor for the synthesis of environmentally friendly materials. The compound's ability to undergo controlled degradation under specific conditions makes it suitable for applications where biodegradability is a key requirement. For example, it has been used to develop biodegradable plastics that can replace conventional petroleum-based polymers.

Safety considerations are an essential aspect of any chemical compound's evaluation. While 2-bromo-4-chloro-6-(2-chloro-1-hydroxyethyl)phenol is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure safety in laboratory settings. It is important to note that exposure to high concentrations of this compound may cause irritation to the eyes and skin, and appropriate personal protective equipment (PPE) should be used when handling it.

In conclusion, 2-bromo-4-chloro-6-(2-chloro-1-hydroxyethyl)phenol (CAS No. 2229444-66-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and reactivity profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.